Cas no 1289386-90-8 (4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride)

• Product Name: 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride
• CAS No: 1289386-90-8
• MF: C₁₂H₁₆Cl₃NO
• MW: 296.620540618896
• CID: 2169443
• Update Time: 2025-08-04

4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride
• 4-((2,6-Dichlorobenzyl)oxy)piperidine hydrochloride
• SBB074612
• 4-(2,6-Dichlorobenzyloxy)piperidine hydrochloride
• 4-[(2,6-dichlorophenyl)methoxy]piperidine, chloride

• Inchi： 1S/C12H15Cl2NO.ClH/c13-11-2-1-3-12(14)10(11)8-16-9-4-6-15-7-5-9;/h1-3,9,15H,4-8H2;1H
• InChI Key： FQSBGZAZWXDCRW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1CCNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 199
• Topological Polar Surface Area: 21.3

Additional information on 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride

Introduction to 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride (CAS No. 1289386-90-8)

4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1289386-90-8, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural motif of 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride incorporates a benzyloxy group linked to a piperidine ring, with the presence of two chlorine atoms at the 2 and 6 positions of the benzene ring. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The synthesis of 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and salt formation. The benzyloxy group is typically introduced via nucleophilic aromatic substitution (SNAr) on 2,6-dichlorobenzyl halides, followed by reaction with piperidine in the presence of an appropriate acid catalyst. The final hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for further pharmacological evaluation.

In recent years, piperidine derivatives have garnered considerable attention in the pharmaceutical industry due to their ability to modulate various biological targets. The structural features of 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride, particularly the presence of electron-withdrawing chlorine atoms and the flexible piperidine ring, make it an attractive candidate for further exploration in drug discovery. Specifically, this compound has shown promise in preclinical studies as a potential modulator of enzyme activity and receptor binding.

One of the most compelling aspects of 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride is its potential application in the development of central nervous system (CNS) drugs. Piperidine derivatives are known to interact with a variety of neurotransmitter receptors, including serotonin and dopamine receptors, which play crucial roles in modulating mood, cognition, and movement. The benzyloxy group in this compound may enhance its binding affinity to these targets by providing additional hydrogen bonding opportunities and steric complementarity. Furthermore, the dichlorobenzyl moiety could influence metabolic stability and bioavailability, factors that are critical for successful drug development.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride for biological activity. Molecular docking studies have been instrumental in predicting how this molecule might interact with its intended targets at the atomic level. These simulations have suggested that 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride could exhibit potent binding to certain enzyme families involved in inflammation and pain signaling. This finding aligns with ongoing research efforts aimed at identifying novel therapeutic agents for chronic pain conditions.

The pharmacokinetic profile of 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride is another area of interest. Initial pharmacokinetic studies indicate that this compound exhibits moderate solubility in water and reasonable bioavailability upon oral administration. These properties are favorable for developing a drug candidate that can be administered orally without significant formulation challenges. Additionally, preliminary metabolism studies suggest that the compound undergoes biotransformation pathways that could be further optimized to improve its half-life and reduce potential toxicity.

Given its structural complexity and promising preclinical data, 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride represents a compelling candidate for further investigation in clinical settings. Researchers are particularly interested in exploring its potential as an adjunct therapy for conditions characterized by neuroinflammation or impaired neurotransmitter function. Ongoing clinical trials are evaluating derivatives of piperidine-based compounds for their efficacy in treating neurological disorders, which may provide valuable insights into the therapeutic potential of 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride.

The development of novel pharmaceuticals is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride exemplifies how structural modifications can lead to compounds with enhanced biological activity and improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and mechanisms of action, compounds like this one will remain at the forefront of drug discovery efforts.

In conclusion,4-(2,6-Dichloro-benzyloxy)-piperidine hydrochloride (CAS No. 1289386-90-8) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique chemical properties make it a valuable tool for researchers exploring novel treatments for neurological and inflammatory conditions. As our understanding of disease mechanisms evolves，this type of compound will continue to play a crucial role in advancing therapeutic strategies across multiple disease areas.